Cas no 1601820-30-7 (tert-Butyl 3-bromo-4-methoxypyrrolidine-1-carboxylate)

tert-Butyl 3-bromo-4-methoxypyrrolidine-1-carboxylate structure
1601820-30-7 structure
Product Name:tert-Butyl 3-bromo-4-methoxypyrrolidine-1-carboxylate
CAS No:1601820-30-7
MF:C10H18BrNO3
MW:280.158822536469
CID:5709514
PubChem ID:114771945
Update Time:2023-10-14

tert-Butyl 3-bromo-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl3-bromo-4-methoxypyrrolidine-1-carboxylate
    • 1601820-30-7
    • tert-Butyl 3-bromo-4-methoxypyrrolidine-1-carboxylate
    • EN300-1135392
    • Inchi: 1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-5-7(11)8(6-12)14-4/h7-8H,5-6H2,1-4H3
    • InChI Key: VSZHTBCXIWKUJM-UHFFFAOYSA-N
    • SMILES: BrC1CN(C(=O)OC(C)(C)C)CC1OC

Computed Properties

  • Exact Mass: 279.04701g/mol
  • Monoisotopic Mass: 279.04701g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.8Ų

tert-Butyl 3-bromo-4-methoxypyrrolidine-1-carboxylate Pricemore >>

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